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Compound of Interest

Compound Name: Tilpisertib Fosmecarbil

Cat. No.: B10830851

For Immediate Release

Ensuring the safe handling and disposal of investigational compounds is paramount in
maintaining a secure laboratory environment and protecting our ecosystem. This document
provides essential procedural guidance for the proper disposal of Tilpisertib Fosmecarbil, a
compound currently under investigation. The following instructions are designed for
researchers, scientists, and drug development professionals to manage waste containing this
substance responsibly.

Tilpisertib Fosmecarbil is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects[1]. Therefore, strict adherence to the following disposal procedures is
critical to prevent environmental contamination and ensure personnel safety.

Hazard and Precautionary Data

A summary of the key hazard and precautionary information for Tilpisertib Fosmecarbil is
provided in the table below.
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Hazard Statement Precautionary Statement

H302: Harmful if swallowed. P264: Wash skin thoroughly after handling.[1]

H410: Very toxic to aquatic life with long lasting P270: Do not eat, drink or smoke when using
effects.[1] this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

[1]

P330: Rinse mouth.[1]

P391: Collect spillage.[1]

P501: Dispose of contents/container to an

approved waste disposal plant.[1]

Disposal Protocol

The primary directive for the disposal of Tilpisertib Fosmecarbil is to avoid release into the
environment[1]. All waste materials, including the compound itself, contaminated consumables,
and empty containers, must be disposed of through an approved waste disposal plant[1].

Step-by-Step Disposal Procedure:

e Segregation: Isolate all waste materials contaminated with Tilpisertib Fosmecarbil. This
includes, but is not limited to:

o Unused or expired compound.

[¢]

Contaminated personal protective equipment (PPE) such as gloves and lab coats.

[¢]

Used laboratory consumables (e.g., pipette tips, vials, plates).

o

Spill cleanup materials.
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o Containment: Place all segregated waste into a clearly labeled, sealed, and appropriate
waste container. The container should be designated for chemical waste destined for
incineration. For investigational medications, red biohazard-chemotoxic containers are often
used for transport to an incineration facility[2].

e Labeling: The waste container must be clearly labeled with the contents, including the name
"Tilpisertib Fosmecarbil" and relevant hazard symbols.

o Storage: Store the sealed waste container in a designated, secure area away from
incompatible materials such as strong acids/alkalis and strong oxidizing/reducing agents[1].
The storage area should be cool and well-ventilated[1].

» Spill Management: In the event of a spill, collect the spillage promptly and handle the
cleanup materials as hazardous waste[1]. Ensure adequate ventilation and wear appropriate
PPE during cleanup.

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal contractor to arrange for the pickup and disposal
of the waste. These specialized services will ensure the material is transported to an
approved waste disposal plant for incineration in accordance with federal and local
regulations[2].

o Documentation: Maintain a record of the disposal, including the date, quantity of waste, and
the disposal vendor used. This documentation is crucial for regulatory compliance.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Tilpisertib Fosmecarbil waste.
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Caption: Logical workflow for the disposal of Tilpisertib Fosmecarbil.

By adhering to these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of Tilpisertib Fosmecarbil, thereby building a culture of
safety and trust in their research practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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